3-{[(2,3-dimethylphenyl)amino]sulfonyl}-4-methyl-N-(pyridin-4-ylmethyl)benzamide

• IUPAC Name: 3-[(2,3-dimethylphenyl)sulfamoyl]-4-methyl-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C22H23N3O3S/c1-15-5-4-6-20(17(15)3)25-29(27,28)21-13-19(8-7-16(21)2)22(26)24-14-18-9-11-23-12-10-18/h4-13,25H,14H2,1-3H3,(H,24,26)
• InChI Key: XOPWJVHTHFFTIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC3=CC=NC=C3)C)C
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol

Description

3-{[(2,3-dimethylphenyl)amino]sulfonyl}-4-methyl-N-(pyridin-4-ylmethyl)benzamide, commonly known as DASB, is a chemical compound that has been widely used in scientific research. DASB is a selective serotonin transporter (SERT) ligand that has been used to study the role of SERT in various physiological and pathological conditions.

Mechanism of Action

DASB binds selectively to 3-{[(2,3-dimethylphenyl)amino]sulfonyl}-4-methyl-N-(pyridin-4-ylmethyl)benzamide and inhibits its reuptake activity. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can have various physiological and pathological effects. DASB has a high affinity for this compound and is highly selective, which makes it an ideal ligand for studying this compound function.
Biochemical and Physiological Effects:
DASB has been shown to have various biochemical and physiological effects. It has been shown to increase serotonin levels in the brain and to modulate the activity of various neurotransmitter systems. DASB has also been shown to have anti-inflammatory and neuroprotective effects, which may have implications for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

DASB has several advantages for lab experiments. It is a highly selective ligand for 3-{[(2,3-dimethylphenyl)amino]sulfonyl}-4-methyl-N-(pyridin-4-ylmethyl)benzamide, which makes it ideal for studying this compound function. It is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, DASB has some limitations. It has a relatively short half-life, which means that it may need to be administered repeatedly in some experiments. It is also relatively expensive, which may limit its use in some labs.

Future Directions

There are several future directions for research on DASB. One area of research is the development of new ligands that are more selective and have longer half-lives. Another area of research is the study of the effects of DASB on other neurotransmitter systems, such as dopamine and norepinephrine. Additionally, DASB may have potential applications in the treatment of various neurological disorders, such as depression, anxiety, and Parkinson's disease.

Synthesis Methods

The synthesis of DASB involves the reaction of 3-aminophenylsulfonamide with 4-formylbenzoic acid, followed by the reduction of the resulting Schiff base with sodium borohydride. The final product is obtained after purification by column chromatography. The yield of the synthesis is typically around 60%.

Scientific Research Applications

DASB has been widely used in scientific research to study the role of 3-{[(2,3-dimethylphenyl)amino]sulfonyl}-4-methyl-N-(pyridin-4-ylmethyl)benzamide in various physiological and pathological conditions. This compound is a protein that regulates the reuptake of serotonin, a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. DASB has been used to study the role of this compound in depression, anxiety, and other psychiatric disorders. It has also been used to study the effects of drugs that target this compound, such as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression.